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Compound of Interest

Compound Name: SPPO13

Cat. No.: B3092710

A comprehensive review of available scientific literature indicates that the compound SPPO13
(2,7-Bis(diphenylphosphoryl)-9,9'-spirobifluorene) is primarily utilized in the field of organic
electronics and not in pharmacological or toxicological studies involving animal models.

Initial investigations into the applications of SPPO13 sought to provide detailed dosage
information, experimental protocols, and signaling pathway diagrams for its use in animal
models, as requested by researchers, scientists, and drug development professionals.
However, extensive database searches have revealed no instances of SPPO13 being
administered to animals for therapeutic or experimental medical purposes. The compound's
properties and documented applications are consistently in the realm of materials science.

Chemical and Physical Properties of SPPO13

SPPO13, with the CAS number 1234510-13-4, is a spirobifluorene derivative.[1][2][3][4][5] Its
chemical formula is C49H3402P2, and it has a molecular weight of 716.74 g/mol .[1][2] The
structure consists of a spirobifluorene core with two diphenylphosphine oxide groups.[1][2][4]
This electron-deficient nature makes it suitable as an n-type solution-processable electron
transporting material (ETL) in electronic devices.[1][2]

Table 1: Physicochemical Properties of SPPO13
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Property Value Reference

CAS Number 1234510-13-4 [11[2][41[5]
2,7-

Full Name Bis(diphenylphosphoryl)-9,9'- [1][2]

spirobifluorene

Chemical Formula C49H3402P2 [11[2]
Molecular Weight 716.74 g/mol [1][2]
Appearance White powder/crystals [1][2][3]
Purity >99.0% (HPLC) [11[2]
Absorption (Amax) 282 nm (in DCM) [11[2]
Phosphorescence (Amax) 373 nm (in DCM) [1][2]
HOMO 5.90 eV [1][2]
LUMO 2.60 eV [1][2]
Glass Transition Temp (Tg) 123°C [11[2]

Primary Application in Organic Electronics

The predominant and, based on current literature, sole application of SPPO13 is in the
fabrication of Organic Light-Emitting Diodes (OLEDSs).[1][2] It functions as an electron transport
layer material and can also be used as a bipolar co-host for phosphorescent emitters.[1][2][4]
Its role is to facilitate the efficient transport of electrons within the OLED device structure,
contributing to improved power efficiency and external quantum efficiency (EQE) of the final
device.[1][2]

Lack of Biological and Pharmacological Data

A thorough search for keywords such as "SPPO13 dosage," "SPPO13 animal models,"
"SPPO13 pharmacokinetics," "SPPO13 toxicology," and "SPPO13 signaling pathway" did not
yield any relevant results in biomedical literature databases. The searches consistently
identified SPPO13 within the context of materials science and organic electronics.
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This suggests that SPPO13 has not been investigated for any therapeutic potential and,
consequently, no animal studies have been conducted to determine its dosage, safety, or
mechanism of action in a biological system. Therefore, it is not possible to provide the
requested application notes and protocols for animal models.

Conclusion for Researchers

For researchers, scientists, and drug development professionals, it is crucial to note that
SPPO13 is a chemical developed for and applied in the field of organic electronics. There is
currently no scientific basis to consider it for in vivo studies in animal models for therapeutic
purposes. Any future research considering the biological effects of SPPO13 would need to start
with fundamental in vitro studies to assess any potential bioactivity and cytotoxicity before any
consideration could be given to animal models. As it stands, no such data is publicly available.

Visual Representation of SPPO13's Known
Application

To illustrate the context in which SPPO13 is used, the following diagram depicts a simplified
workflow for the fabrication and characterization of an OLED device incorporating SPPO13.

Simplified OLED Fabrication and Characterization Workflow

Substrate Preparation Organic Layer Deposition Device Finalization & Test

ITO Substrate Cleaning PEDOT:PSS Spin Coating Annesling SPPO13 (ETL) Deposition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b3092710?utm_src=pdf-body
https://www.benchchem.com/product/b3092710?utm_src=pdf-body
https://www.benchchem.com/product/b3092710?utm_src=pdf-body
https://www.benchchem.com/product/b3092710?utm_src=pdf-body
https://www.benchchem.com/product/b3092710?utm_src=pdf-body
https://www.benchchem.com/product/b3092710?utm_src=pdf-body
https://www.benchchem.com/product/b3092710?utm_src=pdf-body-img
https://www.benchchem.com/product/b3092710?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3092710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. vromedia.agriculture.vic.gov.au [vromedia.agriculture.vic.gov.au]

2. ossila.com [ossila.com]

3. SPPO13 2,7-Bis(diphenylphosphoryl)-9,9 -spirobifluorene 1234510-13-4
[sigmaaldrich.com]

4. SPPO13 CAS:1234510-13-4 - Ruixibiotech [ruixibiotech.com]

5. SPPO13 2,7-Bis(diphenylphosphoryl)-9,9 -spirobifluorene 1234510-13-4
[sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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